Cas no 105418-74-4 (3,7-dimethyloct-7-enyl Benzoate)

• Product Name: 3,7-dimethyloct-7-enyl Benzoate
• CAS No: 105418-74-4
• MF: C₃₉H₄₄N₂O₈
• MW: 668.77527141571
• CID: 1153573
• PubChem ID: 184487
• Update Time: 2025-04-20

3,7-dimethyloct-7-enyl Benzoate Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyloct-7-enyl Benzoate
• 3,7-dimethyloct-7-en-1-yl benzoate
• AC1L3AM7
• AC1Q66JU
• CTK8D5974
• EINECS 234-001-4
• AR-1F0189
• AKOS004905707
• (-)-3,7-Dimethyloct-7-enyl benzoate
• 3,7-dimethyloct-7-en-1-yl benzoate; AC1L3AM7; AC1Q66JU; CTK8D5974; EINECS 234-001-4; AR-1F0189; AKOS004905707; (-)-3,7-Dimethyloct-7-enyl benzoate;
• 105418-74-4
• 5-Hydroxythalidasine
• (-)-5-Hydroxythalidasine

• Inchi： 1S/C39H44N2O8/c1-40-16-14-25-27-21-32(44-4)36(45-5)35(25)49-37-33-26(34(42)38(46-6)39(37)47-7)15-17-41(2)29(33)19-23-10-13-30(43-3)31(20-23)48-24-11-8-22(9-12-24)18-28(27)40/h8-13,20-21,28-29,42H,14-19H2,1-7H3/t28-,29-/m0/s1
• InChI Key： XKFRUFRRLXHUFK-VMPREFPWSA-N
• SMILES： O1C2C(=C(C=C3C=2CCN(C)[C@H]3CC2C=CC(=CC=2)OC2C(=CC=C(C=2)C[C@H]2C3C1=C(C(=C(C=3CCN2C)O)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 668.30992
• Monoisotopic Mass: 668.30976637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 5
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds